3-phenyl-N-1,3-thiazol-2-yl-2-butenamide

• IUPAC Name: (E)-3-phenyl-N-(1,3-thiazol-2-yl)but-2-enamide
• InChI: InChI=1S/C13H12N2OS/c1-10(11-5-3-2-4-6-11)9-12(16)15-13-14-7-8-17-13/h2-9H,1H3,(H,14,15,16)/b10-9+
• InChI Key: KXMVAXLDAZPGOL-MDZDMXLPSA-N
• Canonical SMILES: CC(=CC(=O)NC1=NC=CS1)C2=CC=CC=C2
• Isomeric SMILES: C/C(=C\C(=O)NC1=NC=CS1)/C2=CC=CC=C2
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

3-phenyl-N-1,3-thiazol-2-yl-2-butenamide, also known as PTBA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development and disease treatment. PTBA is a thiazole derivative that has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Anticancer Applications

Thiazole derivatives, including compounds structurally related to 3-phenyl-N-1,3-thiazol-2-yl-2-butenamide, have been synthesized and evaluated for their anticancer properties. For example, a study described the synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives as potent anticancer agents. These compounds demonstrated significant in vitro anticancer activity against Hepatocellular carcinoma cell lines, highlighting the thiazole moiety's potential in developing new anticancer pharmacophores (Gomha et al., 2017).

Antimicrobial Applications

Another study focused on the synthesis, characterization, and antimicrobial evaluation of new 2-amino-4-(4-chlorophenyl) thiazole derivatives. These compounds exhibited moderate antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, as well as high antifungal activity against Candida glabrata and Candida albicans. This suggests the utility of thiazole derivatives in antimicrobial drug development (Kubba & Rahim, 2018).

Synthesis of New Heterocycles

Research has also been directed towards the synthesis of new heterocyclic compounds based on thiazole derivatives for potential therapeutic applications. A study demonstrated the synthesis of novel heterocycles derived from 3-(3-methyl-1H-indol-2-yl)-3-oxopropanenitrile as potent antifungal agents, showcasing the versatility of thiazole compounds in synthesizing new bioactive molecules (Gomha & Abdel‐Aziz, 2012).